3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide

• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol
• IUPAC Name: 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C17H17ClN2O2/c1-3-16(21)19-13-5-4-6-14(10-13)20-17(22)12-8-7-11(2)15(18)9-12/h4-10H,3H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: YNROZJXSKYYOLI-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=CC(=C1)NC(=O)C2=CC(=C(C=C2)C)Cl
• Canonical SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC(=C(C=C2)C)Cl

Description

3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide, also known as MP-10, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide is not well understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine and serotonin.
Biochemical and physiological effects:
Studies have shown that 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide has also been found to have analgesic effects by reducing the activity of pain receptors in the brain. In addition, 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide has been shown to have anticonvulsant properties by reducing the activity of certain ion channels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide in lab experiments is its well-defined chemical structure, which allows for accurate dosing and reproducibility of results. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to interpret experimental results.

Future Directions

1. Investigating the potential use of 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
2. Examining the effects of 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide on other neurotransmitters and ion channels in the brain.
3. Developing new synthesis methods for 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide that are more efficient and cost-effective.
4. Studying the pharmacokinetics and pharmacodynamics of 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide to better understand its therapeutic potential.

Synthesis Methods

The synthesis of 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide involves the reaction of 3-chloro-4-methylbenzoic acid with N-(3-aminophenyl)propanamide in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). The resulting product is then purified using column chromatography to obtain pure 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide.

Scientific Research Applications

3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. 3-chloro-4-methyl-N-[3-(propanoylamino)phenyl]benzamide has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.